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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for Phosphoramidon sodium, a widely used metalloendopeptidase inhibitor in biochemical
research. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: Substance Identification and Properties

Phosphoramidon sodium is the disodium salt of a natural product derived from Streptomyces
tanashiensis. It is a competitive inhibitor of several enzymes, including thermolysin, neutral
endopeptidase (neprilysin), and endothelin-converting enzyme (ECE).[1][2]

Table 1. Chemical and Physical Properties of Phosphoramidon Sodium

Property

Value

Molecular Formula

C23H32N3Na2010P[3][4]

Molecular Weight 587.47 g/mol [3][4]
Appearance White to light yellow solid[5]

B Soluble in water (as sodium salt), DMSO, and
Solubility

methanol (as sodium salt).[1]

Storage Temperature

-20°C[6]

© 2025 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b8075738?utm_src=pdf-interest
https://www.benchchem.com/product/b8075738?utm_src=pdf-body
https://www.benchchem.com/product/b8075738?utm_src=pdf-body
https://www.selleckchem.com/products/phosphoramidon-disodium-salt.html
https://en.wikipedia.org/wiki/Phosphoramidon
https://www.benchchem.com/product/b8075738?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15475699&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ63456LB0&productDescription=PHOSPORAMIDON+DISOD+SL+97%2B+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15475699&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ63456LB0&productDescription=PHOSPORAMIDON+DISOD+SL+97%2B+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=15475699&countryCode=PT&language=en
https://www.selleckchem.com/products/phosphoramidon-disodium-salt.html
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Phosphoramidon.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Section 2: Hazard Identification and Safety
Precautions

While Phosphoramidon sodium is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard, standard laboratory safety protocols should be strictly followed to
minimize any potential risks.[6]

Table 2: Hazard and Precautionary Summary

Hazard Category Precautionary Measures

Avoid dust formation.[3][4] Ensure adequate
] ventilation.[3][6] If inhalation occurs, remove to
Inhalation . . L
fresh air and seek medical attention if symptoms

arise.[4]

Avoid contact with skin.[3][6] Wear appropriate
) protective gloves and clothing.[4] In case of
Skin Contact . . .
contact, wash off immediately with plenty of

water for at least 15 minutes.[4]

Avoid contact with eyes.[3][6] Wear appropriate
protective eyeglasses or chemical safety

Eye Contact goggles.[4] If contact occurs, rinse immediately
with plenty of water, also under the eyelids, for

at least 15 minutes and get medical attention.[4]

Avoid ingestion.[3][6] Do not eat, drink, or

smoke when using this product.[3] If ingested,
Ingestion clean mouth with water and drink plenty of water

afterwards. Seek medical attention if symptoms

occur.[4]

Section 3: Handling and Storage

Proper handling and storage are essential to maintain the integrity of Phosphoramidon
sodium and ensure laboratory safety.
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Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Minimize dust formation during handling.[3][6]

Use in a well-ventilated area.[3][6]

Wash hands thoroughly before breaks and after handling.[3]

Remove and wash contaminated clothing before reuse.[3]

Storage:

e Store at -20°C.[6]

e Protect from moisture as the product is moisture-sensitive.[3][4][6]
Section 4: Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup.
Personal Precautions:

o Ensure adequate ventilation.[3][4]

¢ Avoid dust formation.[3][4]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[3][4]

Cleanup Procedures:
o Sweep up the spilled solid material.[3][4]
» Place the swept material into a suitable, labeled container for disposal.[3][4]

¢ Avoid generating dust during cleanup.[6]
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+ Contaminated materials and waste should be disposed of in accordance with federal, state,
and local regulations.[6]
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1. Preparation

Prepare Phosphoramidon dilutions,
Enzyme, and Substrate solutions

2. Assay Elate Setup

Add Phosphoramidon dilutions
and controls to plate

l

Add Enzyme to wells

l

Pre-incubate at 37°C
(15-30 min)

3. Enzymatic Reaction

Initiate reaction by
adding Substrate

l

Measure fluorescence kinetically

4. Data Analysis

Calculate initial reaction rates

Plot % Inhibition vs.
[Phosphoramidon]

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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